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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217

An In-depth Technical Guide to Soprophor
4D384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Soprophor 4D384, an anionic surfactant widely utilized for its
emulsification and dispersion capabilities.

Chemical Identity and Structure

Soprophor 4D384 is identified as the ammonium salt of a sulphated polyarylphenolethoxylate.
[1] More specifically, its chemical name is the ammonium salt of poly(oxy-1,2-ethanediyl), a-
sulfo-w-[2,4,6-tris(1-phenylethyl)phenoxy].[2] This compound is classified as an anionic
surfactant and is also known by the synonym sulphated polyarylphenolethoxylate.[1][3]

The molecular formula for Soprophor 4D384 is C62H104020NS.[1] Its structure is
characterized by a bulky hydrophobic tristyrylphenol group, a hydrophilic polyethylene glycol
chain, and a terminal sulfate group, with an ammonium counter-ion.[2] This amphiphilic nature
enables its function as an effective emulsifier and dispersing agent.[3][4] The synthesis of this
surfactant begins with the ethoxylation of tristyrylphenol.[2]

Below is a diagram representing the general chemical structure of Soprophor 4D384.
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General Structure of Soprophor 4D384
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Caption: General chemical structure of Soprophor 4D384.

Physicochemical Properties

Soprophor 4D384 is a viscous liquid to a pasty substance.[2][4] It is soluble in water and the
majority of polar and aromatic solvents.[2][4] A summary of its key physical and chemical
properties is presented in the table below.
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Property Value Reference
Appearance Brown viscous paste [1]
lonic Nature Anionic [2][5]
Molecular Formula C62H104020NS [1]
Molecular Weight 1230 g/mol [1]
Density Approximately 1.13 - 1.14 (]
g/cm3

pH (5% in water) 3.0-7.0 [51[6]
Melting Point 30°C [1]
Boiling Point >100°C [1]
Flash Point =100 °C [5]
Pour Point 15.0°C [5]
Water Solubility Highly soluble [1]

Vapour Pressure

9.12x10~% kPa at 25°C

[1]

Moisture Content

<1.0%

[5]

Shelf Life

365 days / 12 months

[4]115]

Applications and Experimental Protocols

Soprophor 4D384 is a versatile emulsifier and dispersing agent, primarily used in
agrochemical formulations such as suspension concentrates (SC), emulsion concentrates
(EC), and microemulsions (ME).[2] Its ability to enhance cellular permeation and potentially
increase the bioavailability of active ingredients makes it a subject of interest in research.[2] It
is also utilized in the preparation of stable nanoemulsions and mini-emulsions for targeted
delivery systems.[2]

Experimental Protocol: Mini-Emulsion Polymerization for Pressure-Sensitive Adhesives
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One notable application of Soprophor 4D384 is in the synthesis of hybrid acrylic/polyurethane
pressure-sensitive adhesives (PSAS) via a mini-emulsion process.[7] This process allows for
the creation of a network of hybrid acrylic polyurethane polymers with high shear strength.[7]

Methodology:

e Aqueous Phase Preparation: An aqueous mixture is prepared by dissolving Soprophor
4D384 (0.5-2 wt%) in demineralized water along with co-surfactants such as Abex 2535 and
AOT-75.[7] The concentration of these stabilizers is critical for controlling the droplet size of
the subsequent emulsion.[2][7]

» Organic Phase Preparation: A separate "oil" phase is prepared, which includes a functional
polyurethane polymer with at least one activated unsaturated moiety and one or more q,[3-
ethylenically unsaturated polymer precursors.[7]

e Pre-emulsion Formation: The aqueous and organic phases are mixed to form a pre-
emulsion.[7]

» Mini-emulsion Formation: A high shear field is applied to the pre-emulsion to create an
essentially stable mini-emulsion. This emulsion consists of stabilized droplets with an
average diameter ranging from 10 to 1000 nm dispersed in the aqueous continuous phase.

[2][7]

o Polymerization: The polymer precursors are then polymerized, typically in the presence of a
free-radical initiator, to yield a latex of the hybrid urethane-acrylic polymer.[7]

The following diagram illustrates the workflow for this mini-emulsion polymerization process.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1180217?utm_src=pdf-body
https://patents.google.com/patent/WO2008083991A1/en
https://patents.google.com/patent/WO2008083991A1/en
https://www.benchchem.com/product/b1180217?utm_src=pdf-body
https://www.benchchem.com/product/b1180217?utm_src=pdf-body
https://patents.google.com/patent/WO2008083991A1/en
https://www.benchchem.com/product/b1180217
https://patents.google.com/patent/WO2008083991A1/en
https://patents.google.com/patent/WO2008083991A1/en
https://patents.google.com/patent/WO2008083991A1/en
https://www.benchchem.com/product/b1180217
https://patents.google.com/patent/WO2008083991A1/en
https://patents.google.com/patent/WO2008083991A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase Preparation

oprophor 4D384, co-surfactants, water) Polyurethane polymer, acrylic precursors)

CS Aqueous Phase ) G Organic Phase ) Workflow for Mini-Emulsion Polymerization

\ \
Pre-emulsion Formation
(Mixing of phases)

Y

Mini-emulsion Formation
(High Shear Application)

Y

Polymerization
(Free-radical initiator)

Hybrid Urethane-Acrylic Polymer Latex

Click to download full resolution via product page

Caption: Workflow for mini-emulsion polymerization using Soprophor 4D384.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.ulprospector.com/en/la/Coatings/Detail/6851/239575/Soprophor-4-D-384
https://plastic-price.com/product/solvay-soprophor-4-d-384-surfactant.html
https://www.lookpolymers.com/polymer_Solvay-SOPROPHOR-4-D-384-Surfactant.php
https://patents.google.com/patent/WO2008083991A1/en
https://patents.google.com/patent/WO2008083991A1/en
https://www.benchchem.com/product/b1180217#what-is-the-chemical-structure-of-soprophor-4d384
https://www.benchchem.com/product/b1180217#what-is-the-chemical-structure-of-soprophor-4d384
https://www.benchchem.com/product/b1180217#what-is-the-chemical-structure-of-soprophor-4d384
https://www.benchchem.com/product/b1180217#what-is-the-chemical-structure-of-soprophor-4d384
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

